Cas no 1249683-43-9 (1-(2-aminopropanoyl)piperidine-3-carboxylic acid)

• Product Name: 1-(2-aminopropanoyl)piperidine-3-carboxylic acid
• CAS No: 1249683-43-9
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD14591800
• CID: 5167805
• PubChem ID: 61157721
• Update Time: 2025-06-11

1-(2-aminopropanoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminopropanoyl)piperidine-3-carboxylic acid
• 1-Alanylpiperidine-3-carboxylic acid
• 1-(2-Aminopropanoyl)piperidine-3-carboxylicacid
• 3-Piperidinecarboxylic acid, 1-(2-amino-1-oxopropyl)-
• 1-(2-aminopropanoyl)piperidine-3-carboxylic acid

• MDL： MFCD14591800
• Inchi： 1S/C9H16N2O3/c1-6(10)8(12)11-4-2-3-7(5-11)9(13)14/h6-7H,2-5,10H2,1H3,(H,13,14)
• InChI Key： GWJKPCNDUDYTON-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C(C)N)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: -3
• Topological Polar Surface Area: 83.6

Additional information on 1-(2-aminopropanoyl)piperidine-3-carboxylic acid

Introduction to 1-(2-aminopropanoyl)piperidine-3-carboxylic acid (CAS No. 1249683-43-9)

1-(2-aminopropanoyl)piperidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1249683-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug design. The unique structural features of 1-(2-aminopropanoyl)piperidine-3-carboxylic acid, particularly its dual amine functionality and piperidine scaffold, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular structure of 1-(2-aminopropanoyl)piperidine-3-carboxylic acid consists of a piperidine ring substituted with a 2-aminoethyl side chain at the 1-position and a carboxylic acid group at the 3-position. This configuration imparts distinct chemical properties that could be exploited in the development of novel therapeutic agents. The presence of both primary and secondary amine functionalities allows for versatile chemical modifications, including condensation reactions, coupling with other biomolecules, and derivatization into more complex structures.

In recent years, there has been growing interest in the use of piperidine derivatives as pharmacophores in drug discovery. Piperidine-based compounds have been extensively studied due to their ability to modulate various biological pathways and their favorable pharmacokinetic profiles. For instance, several FDA-approved drugs contain piperidine moieties in their structures, highlighting the importance of this scaffold in medicinal chemistry. Among these, 1-(2-aminopropanoyl)piperidine-3-carboxylic acid stands out as a versatile building block that could be incorporated into larger molecules to enhance binding affinity and selectivity.

One of the most compelling aspects of 1-(2-aminopropanoyl)piperidine-3-carboxylic acid is its potential application in the development of enzyme inhibitors. The dual amine functionality provides multiple points for interaction with target enzymes, which could lead to the design of highly potent and selective inhibitors. For example, this compound could be used to develop inhibitors targeting kinases, proteases, or other enzymes involved in critical biological processes. Recent studies have demonstrated that piperidine-based inhibitors exhibit promising activity against various therapeutic targets, making 1-(2-aminopropanoyl)piperidine-3-carboxylic acid a valuable asset in drug discovery efforts.

Another area where 1-(2-aminopropanoyl)piperidine-3-carboxylic acid shows promise is in the development of central nervous system (CNS) drugs. Piperidine derivatives have been shown to cross the blood-brain barrier effectively, making them suitable for treating neurological disorders. The structural features of this compound could be exploited to design novel neuroactive agents that modulate neurotransmitter systems or interact with specific receptors in the brain. For instance, derivatives of 1-(2-aminopropanoyl)piperidine-3-carboxylic acid could be investigated as potential treatments for depression, anxiety, or neurodegenerative diseases.

The synthesis of 1-(2-aminopropanoyl)piperidine-3-carboxylic acid is another area of interest for synthetic chemists. The compound can be synthesized through various routes, including reductive amination, cyclization reactions, and condensation processes. The choice of synthetic method depends on factors such as yield, purity, and scalability. Recent advances in synthetic methodologies have enabled the efficient preparation of complex piperidine derivatives, which could facilitate further exploration of 1-(2-aminopropanoyl)piperidine-3-carboxylic acid's potential applications.

In conclusion, 1-(2-aminopropanoyl)piperidine-3-carboxylic acid (CAS No. 1249683-43-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for piperidine derivatives, compounds like 1-(2-aminopropanoyl)piperidine-3-carboxylic acid are likely to play an increasingly important role in the discovery and development of next-generation drugs.